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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of Nervonyl methane sulfonate (CAS: 51040-60-9). Given the absence of a specific

Safety Data Sheet (SDS) for this compound, the following procedures are based on information

for structurally related methanesulfonate compounds, which are known to be hazardous.

Always handle Nervonyl methane sulfonate with extreme caution in a controlled laboratory

environment.

Hazard Assessment
While specific toxicity data for Nervonyl methane sulfonate is unavailable, related

methanesulfonate compounds exhibit a range of hazards. It is prudent to assume this

compound may be:

Toxic: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

Corrosive: May cause severe skin burns and eye damage.[1][4]

Irritant: Can cause skin, eye, and respiratory system irritation.[2][5]

Potential Carcinogen/Mutagen: Some methanesulfonates are suspected of causing cancer

or genetic defects.[3][5]

Storage: Store in a freezer at -20°C, as recommended by suppliers.[6][7]
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Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment to be used when

handling Nervonyl methane sulfonate.

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Ensure no tears or holes

before use.

Body Laboratory coat
Fully buttoned, long-sleeved

lab coat.

Disposable sleeves

Consider Tyvek-type

disposable sleeves taped to

gloves for added protection.[8]

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face Face shield
Required when there is a

splash hazard.

Respiratory Chemical fume hood

All handling of Nervonyl

methane sulfonate must be

conducted in a certified

chemical fume hood.[2]

Respirator

Required if there is a risk of

generating aerosols or vapors

outside of a fume hood.[1]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure a certified chemical fume hood is operational.
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Gather all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

Have a spill kit readily accessible.

Handling the Compound:

Work exclusively within the chemical fume hood.

Carefully open the container, avoiding inhalation of any potential vapors.

Use appropriate tools (e.g., spatula, pipette) to handle the compound.

Avoid direct contact with the skin, eyes, and clothing.

Keep the container tightly sealed when not in use.

Post-Handling:

Thoroughly clean all equipment that came into contact with the compound.

Wipe down the work area within the fume hood.

Properly dispose of all waste as described in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All materials contaminated with Nervonyl methane sulfonate must be treated as hazardous

waste.

Solid Waste: Contaminated gloves, disposable lab coats, paper towels, and other solid

materials should be placed in a designated, sealed hazardous waste container.
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Liquid Waste: Unused solutions or reaction mixtures containing Nervonyl methane
sulfonate should be collected in a clearly labeled, sealed hazardous waste container.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container should then be disposed of in

accordance with institutional guidelines.

Do not dispose of Nervonyl methane sulfonate down the drain or in regular trash. All waste

must be handled and disposed of following local, state, and federal regulations.[9]

Emergency Procedures: Chemical Spill Workflow
The following diagram outlines the procedural steps for responding to a chemical spill of

Nervonyl methane sulfonate.
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Chemical Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE (if safe to do so)

Contain the Spill with Absorbent Material

Neutralize (if applicable and safe)

Clean Up Spill Residue

Dispose of Contaminated Materials as Hazardous Waste

Decontaminate the Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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